3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride

• IUPAC Name: 3-[1-hydroxy-2-[(4-phenylphenyl)methylamino]ethyl]phenol;hydrochloride
• InChI: InChI=1S/C21H21NO2.ClH/c23-20-8-4-7-19(13-20)21(24)15-22-14-16-9-11-18(12-10-16)17-5-2-1-3-6-17;/h1-13,21-24H,14-15H2;1H
• InChI Key: PWRLRWASDRRWHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CNCC(C3=CC(=CC=C3)O)O.Cl
• Molecular Formula: C21H22ClNO2
• Molecular Weight: 355.9 g/mol

Description

3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride, also known as BMS-193885, is a chemical compound that is commonly used in scientific research. It is a potent and selective inhibitor of the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in the brain.

Mechanism of Action

The mechanism of action of 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride involves the inhibition of the dopamine transporter. The dopamine transporter is responsible for the reuptake of dopamine from the synaptic cleft, which regulates the concentration of dopamine in the brain. By inhibiting the dopamine transporter, 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride increases the concentration of dopamine in the synaptic cleft, which can lead to increased dopamine signaling and activation of dopamine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride are primarily related to the role of dopamine in the brain. Dopamine is a neurotransmitter that is involved in a wide range of physiological and behavioral processes, including movement, motivation, reward, and cognition. By inhibiting the dopamine transporter, 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride can increase the concentration of dopamine in the brain, which can lead to increased dopamine signaling and activation of dopamine receptors. This can result in a wide range of biochemical and physiological effects, depending on the specific brain region and receptor subtype involved.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride in lab experiments is its potency and selectivity as a dopamine transporter inhibitor. This allows researchers to study the effects of dopamine on various physiological and behavioral processes with a high degree of precision and specificity. However, there are also some limitations to using 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride in lab experiments. For example, the effects of 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride may be influenced by other neurotransmitters and neuromodulators in the brain, which can complicate the interpretation of results. Additionally, the effects of 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride may vary depending on the specific brain region and receptor subtype involved, which can make it difficult to generalize findings across different experimental paradigms.

Future Directions

There are several future directions for research on 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride. One area of interest is the role of dopamine in addiction and substance abuse. 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride could be used to study the effects of dopamine on drug-seeking behavior and the development of addiction. Another area of interest is the role of dopamine in neuropsychiatric disorders, such as depression and schizophrenia. 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride could be used to study the effects of dopamine on mood and cognition in these disorders. Finally, future research could focus on developing more potent and selective dopamine transporter inhibitors that could be used to study the role of dopamine in even greater detail.

Scientific Research Applications

3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride is primarily used in scientific research to study the role of dopamine in the brain. It is a potent and selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, 3-{2-[(4-biphenylylmethyl)amino]-1-hydroxyethyl}phenol hydrochloride can increase the concentration of dopamine in the synaptic cleft, which allows researchers to study the effects of dopamine on various physiological and behavioral processes.